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Cat. No.: B1217023 Get Quote

Technical Support Center: Gold-198 Radiation
Safety
Disclaimer: The following guide pertains to Gold-198 (Au-198), a common radioisotope of gold

used in research and medicine. Gold-193 is not a commonly used isotope, and therefore, this

information is provided as a practical guide for a chemically similar and more relevant

radionuclide.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

personnel radiation exposure when working with Gold-198.

Frequently Asked Questions (FAQs)
Q1: What are the primary radiation hazards associated with Gold-198?

A1: Gold-198 (Au-198) decays by emitting both beta particles and gamma radiation.[1][2][3]

The primary hazards are:

External Exposure: Gamma rays are highly penetrating and can irradiate the whole body

from a distance. Beta particles have a shorter range but can cause significant skin and eye

dose if the source is handled directly or is in close proximity.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1217023?utm_src=pdf-interest
https://www.benchchem.com/product/b1217023?utm_src=pdf-body
https://ehs.stanford.edu/wp-content/uploads/Au-198-RSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779823/
https://pubs.rsna.org/doi/10.1148/61.6.922
https://ehs.stanford.edu/wp-content/uploads/Au-198-RSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Exposure: Inhalation or ingestion of Au-198 can lead to internal radiation exposure.

[1]

Contamination: Spills of Au-198 solutions can contaminate work surfaces, equipment, and

personnel, leading to all three exposure pathways.

Q2: What are the fundamental principles for reducing radiation exposure?

A2: The guiding principle for radiation protection is ALARA (As Low As Reasonably

Achievable).[4][5] This is achieved by implementing the three core principles of radiation safety:

Time: Minimize the duration of exposure to a radiation source. Less time spent near a source

results in a lower received dose.[4][6][7]

Distance: Maximize the distance from the radiation source. The intensity of radiation

decreases significantly as the distance from the source increases.[4][6][7][8] Doubling the

distance from a source can reduce the exposure rate by 75%.[8]

Shielding: Use appropriate shielding materials between yourself and the radiation source to

absorb the radiation.[4][6][8]

Q3: What personal protective equipment (PPE) is required when handling Gold-198?

A3: When working with open radioactive sources like Au-198, the following PPE is mandatory:

[9]

A full-length lab coat worn closed with sleeves rolled down.

Disposable gloves (latex or nitrile), with double-gloving recommended.[10] Gloves should be

changed frequently to prevent the spread of contamination.[1][9]

Safety glasses or goggles to protect the eyes from beta radiation.[1]

Closed-toe shoes.[11]

Q4: What type of dosimetry is required for personnel handling Gold-198?
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A4: Personnel handling significant quantities of Au-198 are typically required to wear whole-

body and finger-ring dosimeters to monitor their radiation dose.[1] For instance, handling 5 mCi

or more, or 1 mCi amounts weekly, may necessitate dosimetry.[1] Urine bioassays may also be

required following a large spill or suspected contamination to assess internal exposure.[1]

Troubleshooting Guides
Issue 1: My survey meter shows elevated readings in the work area after an experiment.

Possible Cause: Surface contamination with Gold-198.

Solution:

Stop Work: Cease all activities in the affected area.

Alert Others: Inform colleagues and your Radiation Safety Officer (RSO).

Isolate the Area: Cordon off the contaminated area to prevent the spread of contamination.

Survey Yourself: Check your hands, clothing, and shoes for contamination. If

contaminated, follow your institution's personnel decontamination procedures.

Decontaminate Surfaces: Use appropriate decontamination solutions and absorbent

materials. Clean from the outer edge of the contaminated area inward.[11] Place all

contaminated materials in a designated radioactive waste container.[11]

Resurvey: After decontamination, resurvey the area to ensure it is clean.

Document: Record the incident, decontamination procedures, and survey results as per

your laboratory's protocol.

Issue 2: I have to handle a high-activity stock vial of Gold-198.

Concern: High risk of external radiation exposure.

Mitigation Strategies:
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Perform a Dry Run: Practice the procedure with a non-radioactive mock vial to minimize

handling time with the actual source.

Use Shielding: Place the stock vial in a lead-lined container ("pig").[10] Use lead bricks to

create a shielded work area.

Maximize Distance: Use tongs or forceps to handle the vial instead of your hands.[11]

Work Efficiently: Have all necessary materials and equipment ready before you begin to

minimize the time spent handling the source.

Issue 3: A small amount of Gold-198 solution splashed onto my gloved hand.

Immediate Action:

Remove the Glove: Immediately remove the contaminated glove, being careful not to

touch the outside with your bare skin.

Dispose Properly: Place the contaminated glove in the designated radioactive waste

container.

Wash Hands: Thoroughly wash your hands with soap and water.

Survey Your Hand: Use a survey meter to check your hand for any residual contamination.

Report: Inform your RSO of the incident.

Quantitative Data Summary
The following table summarizes key radiological data for Gold-198.
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Property Value(s) Source(s)

Half-Life 2.7 days [1][12][13]

Decay Emissions
Beta Particles (β), Gamma

Rays (γ)
[1][2][3]

Gamma Energy 412 keV [1]

Average Beta Energy 315 keV [1]

Gamma Shielding
10.5 mm of lead reduces the

dose rate by 90%
[1]

Beta Shielding
3 mm of plastic will absorb all

beta emissions
[1]

External Gamma Dose Rate
2.29 mrem/h from a 1 mCi

point source at 1 foot
[1]

External Beta Skin Dose Rate
460 mrem/h from a 1 mCi point

source at 1 foot
[1]

Contamination Skin Dose
6200 mrem/h from a uniform

deposit of 1 µCi/cm²
[1]

Annual Limit on Intake (ALI)
1000 µCi (Ingestion), 2000 µCi

(Inhalation)
[1]

Key Experimental Protocol: Preparation of Gold-198
Nanoparticles for In Vitro Studies
This protocol outlines the synthesis of Gold-198 nanoparticles (AuNPs), with a focus on

radiation safety procedures.

1. Pre-Experiment Preparations:

Obtain all necessary approvals from the Radiation Safety Committee.

Ensure all personnel involved are trained in radiation safety and the specific procedures of

this protocol.
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Designate a controlled work area for the experiment. Cover the work surfaces with absorbent

paper.[11]

Set up all required shielding (e.g., lead bricks) and have handling tools (tongs) readily

available.

Calibrate and perform a background check on a survey meter.

Prepare all non-radioactive reagents and solutions beforehand.

2. Handling the Stock Solution:

Retrieve the Gold-198 stock solution (e.g., H¹⁹⁸AuCl₄) from its shielded storage container.

Place the stock vial behind the lead shielding.

Using tongs, open the stock vial.

Quickly and carefully pipette the required volume of the stock solution into the reaction

vessel. This should be done in a fume hood if there is a risk of aerosol generation.[11]

Securely close the stock vial and return it to its shielded container.

3. Synthesis of Radioactive AuNPs:

The synthesis of AuNPs typically involves the reduction of the gold salt. A common method is

the citrate reduction method.[2]

Add the reducing agent (e.g., sodium citrate) to the reaction vessel containing the Gold-198

solution.

The reaction is often carried out at an elevated temperature with stirring.

Throughout the synthesis, monitor the work area for any increase in radiation levels.

4. Post-Synthesis and Purification:

Once the reaction is complete, the AuNPs may need to be purified (e.g., by centrifugation).
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If using a microcentrifuge, ensure the exterior of the tubes is clean before placing them in the

rotor to prevent contamination of the centrifuge.[9] It is best practice to use a centrifuge

dedicated to radioactive work.

Transfer the purified AuNPs to a properly labeled and shielded container.

5. Waste Management and Decontamination:

All materials that came into contact with Gold-198 (pipette tips, tubes, absorbent paper, etc.)

must be disposed of in the designated radioactive waste container.[14]

Segregate waste based on half-life where appropriate.[1]

Thoroughly decontaminate all work surfaces and equipment used.

Perform a final survey of the work area, equipment, and personnel to ensure no

contamination is present.[11]

6. Documentation:

Record the amount of Gold-198 used, the date, the personnel involved, and the results of all

radiation surveys in the laboratory's radiation safety logbook.
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Caption: Workflow for the safe synthesis of Gold-198 nanoparticles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.buffalo.edu/content/dam/www/administrative-services/facilities/Radiation/RadSafetyManual.pdf
https://ehs.stanford.edu/wp-content/uploads/Au-198-RSDS.pdf
https://ehs.berkeley.edu/radiation-safety-manual/6-procedures-work-radioactive-materials
https://www.benchchem.com/product/b1217023?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time Distance Shielding

ALARA Principle
(As Low As Reasonably Achievable)

Minimize Handling Time Maximize Distance from Source Use Lead and Plastic Shielding

Perform Dry Runs Use Tongs and Forceps Wear Appropriate PPE

Click to download full resolution via product page

Caption: Core principles of radiation protection (ALARA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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